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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584

For Researchers, Scientists, and Drug Development Professionals

Luviquat FC 550, scientifically designated as Polyquaternium-16, is a cationic copolymer with
significant applications in the pharmaceutical and cosmetic industries.[1][2][3] Its efficacy as a
conditioning agent, stabilizer, and delivery vehicle is intrinsically linked to its physicochemical

properties, primarily its molecular weight and charge density. This technical guide provides an
in-depth analysis of these key parameters, supported by established analytical methodologies.

Core Physicochemical Properties

Luviquat FC 550 is a copolymer synthesized from vinylpyrrolidone (VP) and quaternized
vinylimidazole (QVI).[1] This composition imparts a positive charge to the polymer, making it
highly interactive with negatively charged surfaces, a property leveraged in numerous
applications.

Quantitative Data Summary

The key quantitative attributes of Luviquat FC 550 are summarized in the table below for clear
reference and comparison.
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Property Value Test Condition
Molecular Weight ) ) )
) 80,000 g/mol Determined by light scattering
(Approximate)
Charge Density 3.3 meqg/g pH 7

Note: Data is compiled from technical information provided by the manufacturer and chemical
suppliers.

Experimental Protocols

The determination of molecular weight and charge density for polymeric systems like Luviquat
FC 550 requires precise and validated analytical techniques. While specific internal protocols of
the manufacturer are proprietary, the following sections detail the standard, widely accepted
methodologies for these measurements.

Molecular Weight Determination: Static Light Scattering
(SLS)

Static light scattering is a fundamental technique for determining the absolute molar mass of
macromolecules in solution.[4][5] The methodology is based on the principle that the intensity
of light scattered by a particle is directly proportional to the square of its molecular weight.

Methodology:

o Sample Preparation: A series of dilute solutions of Luviquat FC 550 are prepared in a
suitable solvent (e.g., an aqueous buffer). The concentrations must be accurately known.

e Instrumentation: A light scattering photometer equipped with a laser light source is used. The
instrument measures the intensity of scattered light at various angles.

o Measurement: The intensity of the scattered light for each concentration is measured at
multiple angles. The refractive index increment (dn/dc) of the polymer solution, which is the
change in refractive index with concentration, must also be determined using a differential
refractometer.
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» Data Analysis: The data is typically analyzed using a Zimm plot, which is a double
extrapolation of the scattered light intensity to zero concentration and zero scattering angle.
This allows for the determination of the weight-average molecular weight (Mw), the radius of
gyration (Rg), and the second virial coefficient (A2), which describes polymer-solvent
interactions.[6]

Workflow for Molecular Weight Determination by SLS:
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Caption: Workflow for determining polymer molecular weight using static light scattering.

Charge Density Determination: Polyelectrolyte Titration

The charge density of a cationic polymer like Luviquat FC 550 is a measure of the number of
positive charges per unit mass. This is a critical parameter for understanding its interaction with
anionic species and surfaces. Polyelectrolyte titration is a common method for this
determination.

Methodology:

o Sample Preparation: A known concentration of Luviquat FC 550 is dissolved in deionized
water. The pH is adjusted to the desired value (e.g., pH 7).

 Titrant: A standard solution of an oppositely charged polyelectrolyte (anionic polymer) with a
known charge density is used as the titrant. Potassium polyvinyl sulfate (PVSK) is a common
choice.

» Endpoint Detection: The endpoint of the titration, where the net charge of the solution is zero,
can be detected using several methods:
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o Colorimetric Indicator: An indicator dye that changes color upon interaction with the
excess titrant is used. Toluidine Blue O is a common indicator for this purpose.

o Streaming Current Detector: This instrument measures the streaming potential of the
solution, which is zero at the equivalence point.

o Conductometric Titration: The conductivity of the solution is monitored as the titrant is
added. A change in the slope of the conductivity curve indicates the endpoint.

» Calculation: The charge density of the Luviquat FC 550 is calculated based on the volume
of the titrant consumed, its known charge density, and the initial mass of the Luviquat FC
550 sample.

Chemical Structure and Signaling Pathway

The functional properties of Luviquat FC 550 stem from its molecular architecture. The
diagram below illustrates the copolymeric nature of Polyquaternium-16, highlighting the
vinylpyrrolidone and quaternized vinylimidazole monomer units.
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Luviquat FC 550 (Polyquaternium-16) Structure
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Caption: Relationship between the monomeric units of Luviquat FC 550 and its key properties.

This technical guide provides a foundational understanding of the molecular weight and charge
density of Luviquat FC 550. These parameters are crucial for predicting its behavior in various
formulations and for the rational design of new drug delivery systems and advanced cosmetic
products. For specific applications, it is recommended to consult the manufacturer's detailed
technical datasheets and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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